9-(Cyclobutylmethyl)-2-[(2,6-dimethoxyphenyl)methyl]-2,9-diazaspiro[4.5]decane

• IUPAC Name: 9-(cyclobutylmethyl)-2-[(2,6-dimethoxyphenyl)methyl]-2,9-diazaspiro[4.5]decane
• InChI: InChI=1S/C22H34N2O2/c1-25-20-8-4-9-21(26-2)19(20)15-24-13-11-22(17-24)10-5-12-23(16-22)14-18-6-3-7-18/h4,8-9,18H,3,5-7,10-17H2,1-2H3
• InChI Key: OAIOPOVDLCMOHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)CN2CCC3(C2)CCCN(C3)CC4CCC4
• Molecular Formula: C22H34N2O2
• Molecular Weight: 358.5 g/mol

Description

“9-(Cyclobutylmethyl)-2-[(2,6-dimethoxyphenyl)methyl]-2,9-diazaspiro[4.5]decane” is a complex organic compound that belongs to the class of spiro compounds. These compounds are characterized by a unique spiro linkage, where two rings are connected through a single atom. The presence of cyclobutylmethyl and dimethoxyphenyl groups adds to the compound’s complexity and potential reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “9-(Cyclobutylmethyl)-2-[(2,6-dimethoxyphenyl)methyl]-2,9-diazaspiro[4.5]decane” typically involves multiple steps, including:

Formation of the spiro linkage: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the cyclobutylmethyl group: This step may involve alkylation reactions using cyclobutylmethyl halides.

Attachment of the dimethoxyphenyl group: This can be done through Friedel-Crafts alkylation or other suitable aromatic substitution reactions.

Industrial Production Methods

Industrial production methods for such complex compounds often involve optimization of reaction conditions to maximize yield and purity. This may include:

Catalysis: Using catalysts to enhance reaction rates and selectivity.

Purification: Employing techniques like chromatography and recrystallization to obtain pure products.

Chemical Reactions Analysis

Types of Reactions

“9-(Cyclobutylmethyl)-2-[(2,6-dimethoxyphenyl)methyl]-2,9-diazaspiro[4.5]decane” can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like bromine or chlorine for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, “9-(Cyclobutylmethyl)-2-[(2,6-dimethoxyphenyl)methyl]-2,9-diazaspiro[4.5]decane” can be used as a building block for synthesizing more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biological research, this compound may be studied for its potential biological activity. Compounds with spiro linkages often exhibit interesting pharmacological properties.

Medicine

In medicine, derivatives of this compound could be explored for their therapeutic potential. The presence of the dimethoxyphenyl group suggests possible interactions with biological targets.

Industry

In the industrial sector, this compound could be used in the development of new materials or as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of “9-(Cyclobutylmethyl)-2-[(2,6-dimethoxyphenyl)methyl]-2,9-diazaspiro[4.5]decane” would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The spiro linkage and functional groups could play a crucial role in its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

Spiro[4.5]decane derivatives: Compounds with similar spiro linkages.

Cyclobutylmethyl-containing compounds: Molecules with cyclobutylmethyl groups.

Dimethoxyphenyl derivatives: Compounds with dimethoxyphenyl groups.

Uniqueness

“9-(Cyclobutylmethyl)-2-[(2,6-dimethoxyphenyl)methyl]-2,9-diazaspiro[4.5]decane” is unique due to the combination of its spiro linkage, cyclobutylmethyl group, and dimethoxyphenyl group. This combination imparts distinct chemical and physical properties, making it a valuable compound for various applications.